Cas no 474943-03-8 (1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE-N-(5-DIMETHYLAMINO-1-NAPHTHALENESULFONYL))

• Product Name: 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE-N-(5-DIMETHYLAMINO-1-NAPHTHALENESULFONYL)
• CAS No: 474943-03-8
• MF: C₅₄H₈₉N₂O₁₂PS
• MW: 1021.32943701744
• CID: 4763767
• Update Time: 2025-06-13

1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE-N-(5-DIMETHYLAMINO-1-NAPHTHALENESULFONYL) Chemical and Physical Properties

Names and Identifiers

• 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE-N-(5-DIMETHYLAMINO-1-NAPHTHALENESULFONYL)
• 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE-N-DANSYL
• 18:1 DANSYL PS

• Inchi： 1S/C54H89N2O12PS/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41-52(57)65-43-46(68-53(58)42-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2)44-66-69(61,62)67-45-49(54(59)60)55-70(63,64)51-40-36-37-47-48(51)38-35-39-50(47)56(3)4/h19-22,35-40,46,49,55H,5-18,23-34,41-45H2,1-4H3,(H,59,60)(H,61,62)/b21-19-,22-20-/t46?,49-/m0/s1
• InChI Key： MHHZUVATEMIWIN-IYKGPGEQSA-N
• SMILES： C12C=CC=C(N(C)C)C1=CC=CC=2S(=O)(=O)N[C@H](C(=O)O)COP(=O)(O)OCC(OC(=O)CCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCC/C=C\CCCCCCCC

Experimental Properties

• Color/Form: 1 mg/mL (810225C-1mg)
  1 mg/mL (810225C-5mg)

1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE-N-(5-DIMETHYLAMINO-1-NAPHTHALENESULFONYL) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE-N-(5-DIMETHYLAMINO-1-NAPHTHALENESULFONYL)

Comprehensive Overview of 1,2-Dioleoyl-sn-glycero-3-phospho-L-serine-N-(5-dimethylamino-1-naphthalenesulfonyl) (CAS 474943-03-8)

1,2-Dioleoyl-sn-glycero-3-phospho-L-serine-N-(5-dimethylamino-1-naphthalenesulfonyl), often abbreviated as DOPS-DNS, is a specialized phospholipid derivative widely utilized in biochemical and biophysical research. This compound combines the structural features of phosphatidylserine with the fluorescent properties of the dimethylaminonaphthalenesulfonyl (DNS) group, making it invaluable for membrane studies, fluorescence labeling, and lipid-protein interaction assays. Its CAS number, 474943-03-8, ensures precise identification in scientific literature and commercial catalogs.

The growing interest in lipidomics and cell membrane dynamics has propelled the demand for advanced tools like DOPS-DNS. Researchers frequently search for terms such as "fluorescent phospholipid probes", "lipid bilayer imaging", and "membrane trafficking markers", reflecting its relevance in cutting-edge studies. The compound's unique structure enables real-time tracking of lipid distribution and metabolism, addressing key questions in neurobiology, cancer research, and drug delivery systems.

From a technical perspective, 1,2-Dioleoyl-sn-glycero-3-phospho-L-serine-N-(5-dimethylamino-1-naphthalenesulfonyl) exhibits exceptional stability under physiological conditions, thanks to its oleoyl chains and serine headgroup. The DNS fluorophore emits strong green fluorescence upon excitation, facilitating high-resolution microscopy techniques like confocal imaging and FRET (Förster Resonance Energy Transfer). These properties align with trending topics such as "super-resolution microscopy" and "single-molecule tracking", which dominate current scientific discussions.

Applications of DOPS-DNS extend to liposome formulation and vesicle fusion assays, where its anionic charge and fluorescent signal provide dual functionality. Recent publications highlight its role in studying apoptosis and autophagy, particularly in the context of mitochondrial membrane remodeling. This connects with popular search queries like "phospholipids in neurodegenerative diseases" and "lipid biomarkers for diagnostics", underscoring its multidisciplinary utility.

Quality control of CAS 474943-03-8 involves rigorous HPLC and mass spectrometry analyses to ensure purity >98%, a critical factor for reproducibility in peer-reviewed studies. Suppliers often emphasize its compatibility with model membrane systems such as GUVs (Giant Unilamellar Vesicles) and SLBs (Supported Lipid Bilayers), catering to the rising demand for synthetic biology tools. The compound's storage recommendations (-20°C under argon) further reflect its sensitivity to oxidation, a detail frequently queried by laboratory technicians.

Innovative uses of 1,2-Dioleoyl-sn-glycero-3-phospho-L-serine-N-(5-dimethylamino-1-naphthalenesulfonyl) continue to emerge, particularly in nanomedicine and targeted therapy development. Its ability to mimic natural phospholipid behavior while providing optical readouts positions it as a bridge between structural biology and clinical translation. As the scientific community increasingly focuses on "precision medicine" and "theranostic agents", this compound's dual-labeling capability offers unmatched experimental versatility.

In summary, DOPS-DNS represents a convergence of lipid chemistry and advanced imaging technologies, answering pressing needs in both basic research and applied sciences. Its documented performance in membrane curvature sensing and protein-lipid interaction mapping ensures sustained relevance, while its compliance with Good Laboratory Practice (GLP) standards makes it a reliable choice for regulated environments. Future developments may explore its potential in 3D cell culture models and organ-on-a-chip systems, further expanding its impact across life science disciplines.